![molecular formula C31H37BrN6O5 B295649 2-[2-(4-Allyl-2-methoxyphenoxy)ethoxy]-5-bromobenzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone](/img/structure/B295649.png)
2-[2-(4-Allyl-2-methoxyphenoxy)ethoxy]-5-bromobenzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone
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Overview
Description
2-[2-(4-Allyl-2-methoxyphenoxy)ethoxy]-5-bromobenzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone, also known as DAPH, is a chemical compound that has been extensively studied for its potential applications in scientific research. DAPH is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase-1 (PARP-1), which plays a crucial role in DNA repair. PARP-1 inhibitors like DAPH have been shown to have therapeutic potential in various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.
Mechanism of Action
2-[2-(4-Allyl-2-methoxyphenoxy)ethoxy]-5-bromobenzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone works by inhibiting the activity of PARP-1, which is an enzyme involved in DNA repair. PARP-1 plays a crucial role in repairing DNA damage caused by various factors such as radiation, chemotherapy, and oxidative stress. Inhibition of PARP-1 by this compound leads to the accumulation of DNA damage, which ultimately results in cell death. This mechanism of action makes this compound a promising candidate for the treatment of cancer, as cancer cells are more susceptible to DNA damage than normal cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Its ability to inhibit PARP-1 leads to the accumulation of DNA damage, which ultimately results in cell death. This compound has also been shown to have anti-inflammatory properties, which may be beneficial in the treatment of inflammatory conditions such as colitis. Additionally, this compound has neuroprotective effects and has been shown to improve cognitive function in animal models of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
2-[2-(4-Allyl-2-methoxyphenoxy)ethoxy]-5-bromobenzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone has several advantages for use in lab experiments. Its ability to inhibit PARP-1 makes it a useful tool for studying DNA repair mechanisms and the effects of DNA damage on cell viability. This compound has also been shown to have therapeutic potential in various diseases, making it a promising candidate for drug development. However, this compound has some limitations for use in lab experiments. Its potency as a PARP-1 inhibitor may vary depending on the cell type and experimental conditions used. Additionally, this compound has limited solubility in aqueous solutions, which may affect its bioavailability in vivo.
Future Directions
There are several future directions for research on 2-[2-(4-Allyl-2-methoxyphenoxy)ethoxy]-5-bromobenzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone. One area of research is the development of more potent and selective PARP-1 inhibitors based on the structure of this compound. Another area of research is the investigation of the therapeutic potential of this compound in various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. Additionally, the mechanisms underlying the neuroprotective and anti-inflammatory effects of this compound warrant further investigation. Overall, this compound represents a promising candidate for drug development and scientific research in various fields.
Synthesis Methods
2-[2-(4-Allyl-2-methoxyphenoxy)ethoxy]-5-bromobenzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone can be synthesized using a multi-step process involving the reaction of various chemical reagents. The synthesis method involves the reaction of 2,6-dimorpholin-4-ylpyrimidin-4-amine with 2-(4-allyl-2-methoxyphenoxy)ethyl bromide in the presence of potassium carbonate. The resulting intermediate is then reacted with 5-bromo-2-hydroxybenzaldehyde to obtain this compound.
Scientific Research Applications
2-[2-(4-Allyl-2-methoxyphenoxy)ethoxy]-5-bromobenzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone has been extensively studied for its potential applications in scientific research. Its ability to inhibit PARP-1 makes it a promising candidate for the treatment of various diseases. PARP-1 inhibitors like this compound have been shown to enhance the efficacy of chemotherapy and radiotherapy in cancer treatment. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has anti-inflammatory properties and has been shown to reduce the severity of inflammatory conditions such as colitis.
Properties
Molecular Formula |
C31H37BrN6O5 |
---|---|
Molecular Weight |
653.6 g/mol |
IUPAC Name |
N-[(E)-[5-bromo-2-[2-(2-methoxy-4-prop-2-enylphenoxy)ethoxy]phenyl]methylideneamino]-2,6-dimorpholin-4-ylpyrimidin-4-amine |
InChI |
InChI=1S/C31H37BrN6O5/c1-3-4-23-5-7-27(28(19-23)39-2)43-18-17-42-26-8-6-25(32)20-24(26)22-33-36-29-21-30(37-9-13-40-14-10-37)35-31(34-29)38-11-15-41-16-12-38/h3,5-8,19-22H,1,4,9-18H2,2H3,(H,34,35,36)/b33-22+ |
InChI Key |
KKLFKVQXRHXHQV-STKMKYKTSA-N |
Isomeric SMILES |
COC1=C(C=CC(=C1)CC=C)OCCOC2=C(C=C(C=C2)Br)/C=N/NC3=CC(=NC(=N3)N4CCOCC4)N5CCOCC5 |
SMILES |
COC1=C(C=CC(=C1)CC=C)OCCOC2=C(C=C(C=C2)Br)C=NNC3=NC(=NC(=C3)N4CCOCC4)N5CCOCC5 |
Canonical SMILES |
COC1=C(C=CC(=C1)CC=C)OCCOC2=C(C=C(C=C2)Br)C=NNC3=CC(=NC(=N3)N4CCOCC4)N5CCOCC5 |
Origin of Product |
United States |
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